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Compound of Interest

Compound Name: Nicotinamide riboside malate

Cat. No.: B8820688 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for Nicotinamide Riboside Malate, a compound recognized as an

orally active NAD+ precursor that elevates NAD+ levels.[1] While Nicotinamide Riboside
Malate itself has no established exposure limits and is not classified as hazardous, it is crucial

to adhere to rigorous safety protocols to minimize any potential risks.[2] The related compound,

Nicotinamide Riboside, is classified as harmful if swallowed and can cause skin and serious

eye irritation, as well as potential respiratory irritation.[3][4] Therefore, a cautious approach to

handling is warranted.

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be performed for every procedure to ascertain the

appropriate level of personal protective equipment. The following table summarizes the

recommended PPE for handling Nicotinamide Riboside Malate based on standard laboratory

safety protocols.
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PPE Category
Low Risk / Small

Volume

Moderate Risk /

Small Volume

High Risk / Large

Volume or Aerosol

Generation

Hand Protection
Nitrile gloves (single

use)

Nitrile gloves (double-

gloving

recommended)

Chemical-resistant

gloves (e.g., neoprene

or butyl rubber)[2]

Eye/Face Protection
Safety glasses with

side shields[2]

Chemical splash

goggles[2][5]

Face shield and

chemical splash

goggles[6]

Body Protection Laboratory coat Laboratory coat
Chemical-resistant

apron or suit[6]

Respiratory Protection Not generally required

Recommended if dust

or aerosols may be

generated (N95 dust

mask or respirator)[2]

Required (e.g., full-

face respirator if

exposure limits are

exceeded or irritation

is experienced)[6]

General Hygiene Measures:

Thoroughly wash hands after handling the compound.[3][4]

Do not eat, drink, or smoke in the laboratory.[4]

Remove any contaminated clothing and launder it before reuse.[3][4]

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area.

Utilize a chemical fume hood or local exhaust ventilation for procedures that may generate

dust or aerosols to minimize exposure.[2][4]

Handling Procedures:
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Preparation: Before beginning work, ensure all necessary PPE is donned correctly. Cover

work surfaces with absorbent, disposable bench paper.

Weighing: If weighing the solid compound, do so within a chemical fume hood or a ventilated

balance enclosure to control dust.

Dissolving: When creating solutions, add the solid Nicotinamide Riboside Malate to the

solvent slowly to prevent splashing.

Storage: Store in a cool, dry place away from direct sunlight.[2] Keep containers tightly

sealed to prevent moisture absorption and contamination.[2][4] Avoid storing near strong

oxidizing agents, acids, and bases.[2]

Disposal Plan
All waste materials, including empty containers, contaminated PPE, and unused Nicotinamide
Riboside Malate, should be treated as chemical waste.

Waste Collection: Collect all solid and liquid waste in clearly labeled, sealed containers.

Compatibility: Do not mix with other waste streams unless compatibility has been confirmed.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Prevent

the material from entering sewers or waterways.[2][3] Contaminated packaging should be

triple rinsed and can then be offered for recycling or reconditioning.[5]

Experimental Workflow: Safe Handling of
Nicotinamide Riboside Malate
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Preparation
- Don appropriate PPE

- Prepare work area

Handling
- Weigh in ventilated enclosure

- Prepare solutions in fume hood

Storage
- Cool, dry, dark place

- Tightly sealed container

If not for immediate use

Spill Response
- Evacuate and ventilate

- Use absorbent material for liquids
- Sweep solids carefully

End of Procedure
- Decontaminate work area

- Remove PPE
- Wash hands

If for immediate useRetrieve for use

Disposal
- Collect in labeled, sealed containers

- Follow institutional guidelines

Dispose of waste

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Nicotinamide Riboside Malate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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